Cas no 1251620-31-1 (N-(4-fluorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide)

N-(4-fluorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide is a synthetic organic compound featuring a pyrimidine core substituted with a pyridinyl group and a methyl group, linked via a sulfanylacetamide bridge to a 4-fluorophenyl moiety. This structure imparts potential utility in medicinal chemistry, particularly as an intermediate or scaffold for biologically active molecules. The presence of fluorine enhances metabolic stability, while the pyrimidine and pyridine rings may contribute to binding affinity in target interactions. The compound's well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. Its synthesis and purity are critical for research applications in drug discovery and development.
N-(4-fluorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide structure
1251620-31-1 structure
Product Name:N-(4-fluorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide
CAS No:1251620-31-1
MF:C18H15FN4OS
MW:354.401305437088
CID:5395559
Update Time:2025-05-24

N-(4-fluorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-fluorophenyl)-2-(6-methyl-2-pyridin-3-ylpyrimidin-4-yl)sulfanylacetamide
    • N-(4-fluorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide
    • Inchi: 1S/C18H15FN4OS/c1-12-9-17(23-18(21-12)13-3-2-8-20-10-13)25-11-16(24)22-15-6-4-14(19)5-7-15/h2-10H,11H2,1H3,(H,22,24)
    • InChI Key: BEPCOPLSBJMHGF-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(F)C=C1)(=O)CSC1C=C(C)N=C(C2=CC=CN=C2)N=1

N-(4-fluorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide Pricemore >>

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Additional information on N-(4-fluorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide

N-(4-Fluorophenyl)-2-{[6-Methyl-2-(Pyridin-3-Yl)Pyrimidin-4-Yl]Sulfanyl}Acetamide: A Comprehensive Overview

The compound CAS No. 1251620-31-1, also known as N-(4-fluorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into the structural composition, synthesis methods, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of N-(4-fluorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide is characterized by a pyrimidine ring system, which is a six-membered heterocyclic aromatic compound containing two nitrogen atoms. The pyrimidine ring is further substituted with a methyl group at position 6 and a pyridine ring at position 2, creating a highly functionalized framework. The sulfur atom in the sulfanyl group (S-) acts as a key functional group, contributing to the molecule's reactivity and biological activity.

Recent studies have highlighted the importance of pyrimidine-based compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the pyridine ring in this compound adds another layer of complexity and functionality, potentially enhancing its binding affinity to target proteins. Researchers have reported that such heterocyclic systems can exhibit potent anti-inflammatory, antitumor, and antimicrobial activities, making them valuable candidates for further exploration.

The synthesis of CAS No. 1251620-31-1 involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by successive substitutions to introduce the methyl group, pyridine ring, and sulfanyl acetamide moiety. The exact synthetic pathway may vary depending on the specific conditions and reagents used, but optimization strategies have been developed to improve yield and purity.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to modulate enzyme activity makes it a potential candidate for enzyme inhibitors or cofactor mimics. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound in drug design programs targeting various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like N-(4-fluorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can identify potential binding sites on target proteins and assess the likelihood of successful drug interactions.

In conclusion, CAS No. 1251620-31-1 represents an intriguing molecule with diverse functional groups and significant potential in chemical research and pharmaceutical development. As ongoing studies continue to uncover its properties and applications, this compound stands as a testament to the ingenuity of modern chemical synthesis and its role in advancing medical science.

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